Cas no 84650-69-1 (Propanenitrile,3-[(2-ethylhexyl)amino]-)
84650-69-1 structure
Product Name:Propanenitrile,3-[(2-ethylhexyl)amino]-
CAS No:84650-69-1
MF:C11H22N2
MW:182.305782794952
CID:721371
PubChem ID:3086196
Update Time:2025-04-19
Propanenitrile,3-[(2-ethylhexyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-[(2-ethylhexyl)amino]-
- 3-(2-ethylhexylamino)propanenitrile
- 3-[(2-ethylhexyl)amino]propiononitrile
- [(3-Ethylheptyl)amino]acetonitrile
- DTXSID101004945
- 84650-69-1
- 3-((2-Ethylhexyl)amino)propiononitrile
- EINECS 283-528-6
-
- Inchi: 1S/C11H22N2/c1-3-5-6-11(4-2)7-9-13-10-8-12/h11,13H,3-7,9-10H2,1-2H3/t11-/m0/s1
- InChI Key: HOOMKEVVOLACGB-NSHDSACASA-N
- SMILES: N(CC#N)CC[C@@H](CC)CCCC
Computed Properties
- Exact Mass: 182.178298710g/mol
- Monoisotopic Mass: 182.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.8Ų
Propanenitrile,3-[(2-ethylhexyl)amino]- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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